THULIUM SILICIDE
Overview
Description
Thulium Silicide is a compound of Thulium, a bright, silvery metal . Thulium is found principally in the mineral monazite and is extracted by ion exchange and solvent extraction . It is used in lasers with surgical applications and when irradiated in a nuclear reactor, it produces an isotope that emits x-rays .
Synthesis Analysis
Thulium Silicide nanostructures can be synthesized on silicon (001) surfaces under certain growth conditions . The fabrication of thulium-doped silica fibers involves the use of the modified chemical vapor deposition (MCVD) technique coupled with solution doping .Molecular Structure Analysis
Thulium forms three bulk silicides, Tm5Si3, TmSi, and Tm3Si5, with very different compositions and crystal structures . Scanning tunneling microscopy shows the formation of both nanowires and larger square islands . Cross-sectional high-resolution transmission electron microscopy reveals both orthorhombic TmSi and hexagonal Tm3Si5 .Chemical Reactions Analysis
Thulium exhibits reactivity when exposed to water, resulting in the formation of thulium hydroxide . The reaction of the substance exhibits a sluggish response when exposed to cold water while displaying an accelerated rate of reaction when subjected to hot water .Physical And Chemical Properties Analysis
Thulium has a melting point of 1545°C, a boiling point of 1950°C, and a density of 9.32 g/cm³ . It is solid at 20°C . Thulium Silicide-based thermoelectric (TE) materials are promising candidates for automotive TE generators, which can collect wasted heat and convert it into electricity .Mechanism of Action
The epitaxial growth of rare earth (RE) metal silicides on silicon has attracted interest since self-assembled nanowires can form on the Si (001) surface under certain growth conditions . These nanowires display metallic conduction and are promising candidates for future nanoscale interconnects and devices .
Safety and Hazards
Future Directions
Thulium Silicide nanostructures have the potential for nanowire formation due to their lattice mismatch anisotropy with the substrate when grown on the Si (001) surface . These nanowires are promising candidates for future nanoscale interconnects and devices . Silicide-based thermoelectric (TE) materials are also promising candidates for automotive TE generators .
properties
CAS RN |
12039-84-8 |
|---|---|
Product Name |
THULIUM SILICIDE |
Molecular Formula |
Si2Tm |
Molecular Weight |
0 |
Origin of Product |
United States |
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